2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone

• IUPAC Name: 2-(benzimidazolo[1,2-c]quinazolin-6-ylsulfanyl)-1-(3-methoxyphenyl)ethanone
• InChI: InChI=1S/C23H17N3O2S/c1-28-16-8-6-7-15(13-16)21(27)14-29-23-25-18-10-3-2-9-17(18)22-24-19-11-4-5-12-20(19)26(22)23/h2-13H,14H2,1H3
• InChI Key: CAOKHYYQAMADFE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)CSC2=NC3=CC=CC=C3C4=NC5=CC=CC=C5N42
• Molecular Formula: C23H17N3O2S
• Molecular Weight: 399.5 g/mol

Description

2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone, also known as BIQET, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. BIQET has been synthesized using various methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone is not fully understood, but it is believed to act through multiple pathways. In cancer cells, 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer progression. In neurological disorders, 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone has been shown to activate the Nrf2/ARE pathway, which is involved in antioxidant defense and neuroprotection.
Biochemical and Physiological Effects:
2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone has been shown to have various biochemical and physiological effects. In cancer cells, 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone has been shown to induce apoptosis, inhibit angiogenesis, and inhibit cell migration and invasion. In neurological disorders, 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone has been shown to have neuroprotective effects, reduce oxidative stress and inflammation, and improve cognitive function. In infectious diseases, 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone has been shown to have antibacterial and antiviral activity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone in lab experiments is its ability to selectively target cancer cells while sparing normal cells. 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone has also been shown to have low toxicity in animal studies. However, one limitation of using 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone research. One direction is to further study its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in other diseases, such as cardiovascular diseases and metabolic disorders. Additionally, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties may enhance its therapeutic potential.
Conclusion:
In conclusion, 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone is a novel compound that has potential applications in various fields. Its synthesis method has been well-established, and its mechanism of action has been studied in detail. 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone has been shown to have various biochemical and physiological effects, and its advantages and limitations for lab experiments have been identified. There are several future directions for 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone research, which may enhance its therapeutic potential and lead to the development of new treatments for various diseases.

Scientific Research Applications

2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone has been studied for its potential applications in various fields, including cancer research, neurological disorders, and infectious diseases. In cancer research, 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurological disorders, 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In infectious diseases, 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-1-(3-methoxyphenyl)ethanone has been shown to have antibacterial and antiviral activity.